Cas no 126988-90-7 (1,6,11,16,21,26-Hexaazacyclohentriacontane-2,5,12,15,22,25-hexone,1,11,21-trihydroxy-)

• Product Name: 1,6,11,16,21,26-Hexaazacyclohentriacontane-2,5,12,15,22,25-hexone,1,11,21-trihydroxy-
• CAS No: 126988-90-7
• MF: C₂₅H₄₄N₆O₉
• MW: 572.651666641235
• CID: 171090
• PubChem ID: 14671619
• Update Time: 2024-03-01

1,6,11,16,21,26-Hexaazacyclohentriacontane-2,5,12,15,22,25-hexone,1,11,21-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,6,11,16,21,26-Hexaazacyclohentriacontane-2,5,12,15,22,25-hexone,1,11,21-trihydroxy-
• DesferrioxamineX1
• Proferrioxamine X1
• 1,6,11,16,21,26-Hexaazacyclohentriacontane-2,5,12,15,22,25-hexone, 1,11,21-trihydroxy-
• BRD-K82642944-001-01-2
• Desferrioxamine X1
• 1,11,21-trihydroxy-1,6,11,16,21,26-hexazacyclohentriacontane-2,5,12,15,22,25-hexone
• CHEBI:182834
• 126988-90-7
• NCGC00180261-01
• ACon1_001673
• AKOS040736065
• NS00097210

• Inchi： 1S/C25H44N6O9/c32-20-8-12-24(36)30(39)18-6-4-16-28-22(34)10-13-25(37)31(40)19-7-3-15-27-21(33)9-11-23(35)29(38)17-5-1-2-14-26-20/h38-40H,1-19H2,(H,26,32)(H,27,33)(H,28,34)
• InChI Key： YEUGMACLLZSLDG-UHFFFAOYSA-N
• SMILES： N1(O)CCCCCNC(=O)CCC(=O)N(O)CCCCNC(=O)CCC(=O)N(O)CCCCNC(=O)CCC1=O

Computed Properties

• Exact Mass: 572.31697700g/mol
• Monoisotopic Mass: 572.31697700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 209Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams